Cas no 952712-06-0 (2-Bromo-6-chloro-3'-ethylbiphenyl)

• Product Name: 2-Bromo-6-chloro-3'-ethylbiphenyl
• CAS No: 952712-06-0
• MF: C₁₄H₁₂BrCl
• MW: 295.602082252502
• CID: 1082432
• PubChem ID: 52988182
• Update Time: 2025-05-20

2-Bromo-6-chloro-3'-ethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3'-ethylbiphenyl
• 1-bromo-3-chloro-2-(3-ethylphenyl)benzene
• SCHEMBL2794149
• 2-BROMO-6-CHLORO-3'-ETHYL-1,1'-BIPHENYL
• 952712-06-0
• WHZPNAMKTKEGRN-UHFFFAOYSA-N
• DB-111962

• Inchi： 1S/C14H12BrCl/c1-2-10-5-3-6-11(9-10)14-12(15)7-4-8-13(14)16/h3-9H,2H2,1H3
• InChI Key： WHZPNAMKTKEGRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1=CC=CC(CC)=C1)Cl

Computed Properties

• Exact Mass: 293.98109g/mol
• Monoisotopic Mass: 293.98109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-6-chloro-3'-ethylbiphenyl

Professional Introduction to 2-Bromo-6-chloro-3'-ethylbiphenyl (CAS No. 952712-06-0)

2-Bromo-6-chloro-3'-ethylbiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 952712-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its bromine and chlorine substituents along with an ethyl group at the 3'-position, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry.

The biphenyl core structure of 2-Bromo-6-chloro-3'-ethylbiphenyl contributes to its stability and reactivity, making it a versatile building block for more complex molecules. The presence of halogen atoms at the 2- and 6-positions enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl compounds. These reactions are widely employed in the synthesis of pharmaceuticals and advanced materials.

In recent years, 2-Bromo-6-chloro-3'-ethylbiphenyl has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules, suggesting potential applications in drug discovery. For instance, studies have indicated that biphenyl derivatives can interfere with specific biological pathways by modulating enzyme activity or receptor binding. The ethyl substituent at the 3'-position may influence the compound's solubility and metabolic stability, factors that are critical for pharmacokinetic optimization.

One of the most compelling aspects of 2-Bromo-6-chloro-3'-ethylbiphenyl is its role in synthesizing heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, often serving as key structural elements in drugs targeting neurological disorders, infectious diseases, and cancer. Researchers have leveraged the reactivity of this compound to introduce nitrogen-containing heterocycles, expanding its pharmacological potential. For example, pyridine and pyrimidine rings have been fused to the biphenyl core using 2-Bromo-6-chloro-3'-ethylbiphenyl as a precursor, leading to novel scaffolds with improved biological activity.

The compound's halogenated nature also makes it an attractive candidate for materials science applications. Halogenated biphenyls are known for their electronic properties, which can be tuned by modifying substituent positions and types. This has led to investigations into their use as organic semiconductors, light-emitting diodes (OLEDs), and liquid crystal displays (LCDs). The ethyl group at the 3'-position may further influence these properties by altering packing arrangements and intermolecular interactions.

Recent advancements in computational chemistry have enabled more efficient design and synthesis strategies for 2-Bromo-6-chloro-3'-ethylbiphenyl derivatives. Molecular modeling studies have predicted optimal substitution patterns for maximizing biological activity while minimizing off-target effects. These predictions are being validated through experimental synthesis and biological testing, accelerating the discovery process. The integration of machine learning algorithms has further streamlined this approach by identifying promising candidates from large chemical libraries.

The agrochemical sector has also shown interest in 2-Bromo-6-chloro-3'-ethylbiphenyl due to its potential as a precursor for pesticides and herbicides. Halogenated biphenyls exhibit herbicidal activity by inhibiting key enzymatic pathways in plants, offering a selective approach to weed control. Additionally, their structural similarity to known fungicides suggests they could be modified to develop new antifungal agents effective against resistant strains.

In conclusion, 2-Bromo-6-chloro-3'-ethylbiphenyl (CAS No. 952712-06-0) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and agriculture. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new derivatives and applications, this compound is poised to remain a cornerstone of innovation in the chemical sciences.